2-(1-Hydroxy-1-methylethyl)-2,3-dihydro-7H-furo[3,2-g]chromen-7-one

• CAS No.: 13849-08-6
• Product Name: 2-(1-Hydroxy-1-methylethyl)-2,3-dihydro-7H-furo[3,2-g]chromen-7-one
• Molecular Formula: C14H14O4
• Molecular Weight: 246.26 g/mol
• IUPAC Name: (2S)-2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro[3,2-g]chromen-7-one
• Standard InChI: InChI=1S/C14H14O4/c1-14(2,16)12-6-9-5-8-3-4-13(15)18-10(8)7-11(9)17-12/h3-5,7,12,16H,6H2,1-2H3/t12-/m0/s1
• Standard InChIKey: FWYSBEAFFPBAQU-LBPRGKRZSA-N
• Isomeric SMILES: CC(C)([C@@H]1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)O
• Canonical SMILES: CC(C)(C1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)O
• Melting Point: 189.5°C
• Physical Description: Solid
• Description: Marmesin, also known as (S)-marmesin, belongs to the class of organic compounds known as psoralens. These are organic compounds containing a psoralen moiety, which consists of a furan fused to a chromenone to for 7H-furo[3, 2-g]chromen-7-one. Marmesin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, marmesin is primarily located in the cytoplasm. Outside of the human body, marmesin can be found in fennel, fig, fruits, and parsley. This makes marmesin a potential biomarker for the consumption of these food products.; Marmesin is a member of psoralens and a tertiary alcohol.
• Solubility: In water, 2102 mg/L at 25 °C (est)
• Synonyms: 2-(2-Hydroxy-2-propanyl)-2,3-dihydro-7H-furo(3,2-g)chromen-7-one; marmesin; marmesin, (R)-isomer; nodakenetin
• Vapor Pressure: 1.65X10-8 mm Hg at 25 °C (est)
• PubChem Compound: 334704
• Last Modified: Nov 11 2021